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Compound of Interest

Compound Name: 1H-indole-7-carbohydrazide

Cat. No.: B1298938 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 1H-
indole-7-carbohydrazide, a key heterocyclic compound of interest to researchers and

professionals in drug discovery and development. Due to the limited availability of published

experimental data for this specific isomer, this document also includes predicted data and

comparative information from closely related indole carbohydrazide isomers to offer a valuable

resource for characterization and analysis.

Molecular Structure and Properties
1H-Indole-7-carbohydrazide is an organic compound with the molecular formula C₉H₉N₃O. Its

structure consists of an indole ring system substituted with a carbohydrazide group at the 7-

position.

Molecular Formula: C₉H₉N₃O Molecular Weight: 175.19 g/mol CAS Number: 321309-24-4

Spectroscopic Data
A thorough search of scientific literature and chemical databases reveals a scarcity of

experimentally determined spectroscopic data for 1H-indole-7-carbohydrazide. To address

this, we present predicted mass spectrometry data and will supplement with experimental data

for related isomers where available to provide a comparative context.
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Mass Spectrometry (MS)
Mass spectrometry is a critical technique for determining the molecular weight and

fragmentation pattern of a compound. While experimental mass spectra for 1H-indole-7-
carbohydrazide are not readily available in the literature, predicted data from publicly available

databases provides valuable insight.

Table 1: Predicted Mass Spectrometry Data for 1H-Indole-7-Carbohydrazide

Adduct Ion Predicted m/z

[M+H]⁺ 176.0818

[M+Na]⁺ 198.0638

[M+K]⁺ 214.0377

[M+NH₄]⁺ 193.1084

Data sourced from public chemical databases. These are predicted values and should be

confirmed by experimental analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Experimental ¹H and ¹³C NMR data for 1H-indole-7-carbohydrazide are not currently available

in published literature. NMR spectroscopy is essential for elucidating the detailed molecular

structure, and the acquisition of this data would be a significant contribution to the chemical

community.

Infrared (IR) Spectroscopy
Similarly, a published experimental infrared spectrum for 1H-indole-7-carbohydrazide could

not be located. An experimental IR spectrum would be expected to show characteristic

absorption bands for the N-H stretches of the indole and hydrazide groups, the C=O stretch of

the carbohydrazide, and various C-H and C-N vibrations.

Experimental Protocols
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As no specific experimental data was found, a general protocol for the acquisition of

spectroscopic data for a compound like 1H-indole-7-carbohydrazide is provided below.

General Synthesis of Indole Carbohydrazides
The synthesis of indole carbohydrazides typically involves the reaction of an appropriate indole

carboxylic acid ester with hydrazine hydrate in a suitable solvent, such as ethanol, under reflux

conditions. The product can then be purified by recrystallization.

NMR Spectroscopy Protocol
A sample of 1H-indole-7-carbohydrazide would be dissolved in a deuterated solvent (e.g.,

DMSO-d₆ or CDCl₃). ¹H and ¹³C NMR spectra would be recorded on a high-field NMR

spectrometer (e.g., 400 MHz or higher). Chemical shifts would be reported in parts per million

(ppm) relative to a tetramethylsilane (TMS) internal standard.

IR Spectroscopy Protocol
An infrared spectrum could be obtained using a Fourier-transform infrared (FTIR) spectrometer.

The sample could be prepared as a KBr pellet or analyzed as a thin film. The spectrum would

typically be recorded over a range of 4000-400 cm⁻¹.

Mass Spectrometry Protocol
A high-resolution mass spectrum would be acquired using an electrospray ionization (ESI) or

electron impact (EI) mass spectrometer to confirm the molecular weight and elemental

composition.

Visualization of Key Concepts
To aid in the understanding of the molecular structure and the general workflow of

spectroscopic analysis, the following diagrams are provided.

Caption: Molecular structure of 1H-indole-7-carbohydrazide.
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General Spectroscopic Analysis Workflow

Sample Preparation
(Dissolution, Pelletizing)

NMR Spectroscopy
(¹H, ¹³C)

IR Spectroscopy Mass Spectrometry

Data Acquisition

Data Processing
(Fourier Transform, etc.)

Spectral Interpretation
& Structure Elucidation

Click to download full resolution via product page

Caption: A generalized workflow for spectroscopic analysis.

Conclusion
This technical guide highlights the current state of knowledge regarding the spectroscopic

properties of 1H-indole-7-carbohydrazide. While predicted mass spectrometry data is

available, there is a clear need for the scientific community to publish comprehensive

experimental NMR and IR data to facilitate further research and development involving this

compound. The provided general experimental protocols and visualizations serve as a

foundational resource for researchers aiming to characterize this and similar molecules.
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To cite this document: BenchChem. [Spectroscopic Profile of 1H-Indole-7-Carbohydrazide: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298938#spectroscopic-data-nmr-ir-ms-of-1h-indole-
7-carbohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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